Cas no 55670-07-0 (3-(1-Ethyl-2,3,5,6,11,11b-hexahydroindolizino[8,7-b]indol-1-yl)propan-1-ol)

3-(1-Ethyl-2,3,5,6,11,11b-hexahydroindolizino[8,7-b]indol-1-yl)propan-1-ol structure
55670-07-0 structure
Product name:3-(1-Ethyl-2,3,5,6,11,11b-hexahydroindolizino[8,7-b]indol-1-yl)propan-1-ol
CAS No:55670-07-0
MF:C19H26N2O
MW:298.422544956207
CID:2671211

3-(1-Ethyl-2,3,5,6,11,11b-hexahydroindolizino[8,7-b]indol-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-2,3,5,6,11,11b-hexahydro-1H-indolizino[8,7-b]indole-1-(1-propanol)
    • 3-(1-Ethyl-2,3,5,6,11,11b-hexahydroindolizino[8,7-b]indol-1-yl)propan-1-ol
    • Inchi: 1S/C19H26N2O/c1-2-19(9-5-13-22)10-12-21-11-8-15-14-6-3-4-7-16(14)20-17(15)18(19)21/h3-4,6-7,18,20,22H,2,5,8-13H2,1H3
    • InChI Key: VVGJVSYEPBXDMR-UHFFFAOYSA-N
    • SMILES: OCCCC1(CC)CCN2CCC3C4C=CC=CC=4NC=3C21

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 401
  • Topological Polar Surface Area: 39.3

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